![molecular formula C6H4Br2S B7985745 3,5-Dibromobenzenethiol CAS No. 144450-51-1](/img/structure/B7985745.png)
3,5-Dibromobenzenethiol
Overview
Description
3,5-Dibromobenzenethiol is a useful research compound. Its molecular formula is C6H4Br2S and its molecular weight is 267.97 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis : 1,2-Dibromobenzenes, closely related to 3,5-Dibromobenzenethiol, are valuable precursors for various organic transformations. These compounds are crucial in the synthesis of derivatives through regioselective bromination, ortho-metalation, and halogen/metal permutations (Diemer, Leroux & Colobert, 2011).
Analytical Chemistry : In a study involving 3,5-dibromosalicylaldehyde-(2-aminobenzenethiol), a compound structurally similar to 3,5-Dibromobenzenethiol, a new spectrophotometric method for the determination of copper was developed. This method is significant in analyzing biological samples (Feng Xiao-zhen, 2007).
Molecular Physics : The rotation about the phenyl-C bond in 3,5-dibromoethylbenzene, a compound related to 3,5-Dibromobenzenethiol, was studied to understand its rotational potential. This research provides insights into the molecular dynamics of such compounds (Celebre et al., 1988).
Organometallic Chemistry : Synthesis of polystannylated and polychloromercurio benzene derivatives, starting from dibromobenzene compounds, demonstrates the potential of such compounds in organometallic chemistry. These derivatives have applications in materials science and catalysis (Rot et al., 2000).
Medicinal Chemistry : The synthesis and pharmacological evaluation of analogues of 3,5-dibromobenzene as antimitotic agents highlight the potential of these compounds in drug development. The study describes the process of developing compounds that demonstrate efficacy in cell viability and cell proliferation assays (Shetty et al., 2011).
properties
IUPAC Name |
3,5-dibromobenzenethiol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Br2S/c7-4-1-5(8)3-6(9)2-4/h1-3,9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZVGHTVANGAGFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Br)Br)S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Br2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70619264 | |
Record name | 3,5-Dibromobenzene-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70619264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.97 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dibromobenzenethiol | |
CAS RN |
144450-51-1 | |
Record name | 3,5-Dibromobenzene-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70619264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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